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Compound Name: Fura-2 Leakage Resistant AM

Cat. No.: B10829790

Get Quote

This guide provides an in-depth exploration of Fura-2 LR AM, a crucial tool for researchers,

scientists, and drug development professionals engaged in the precise measurement of

intracellular calcium. We will delve into its fundamental properties, experimental best practices,

and the critical nuances that ensure data integrity and reproducibility.

Introduction: The Evolution of a Gold Standard
Calcium Indicator
The measurement of intracellular calcium ([Ca²⁺]i) is fundamental to understanding a vast array

of cellular processes, from signal transduction and muscle contraction to apoptosis. Fura-2, a

ratiometric fluorescent indicator developed by Roger Tsien and colleagues, has long been a

cornerstone of these investigations. Its acetoxymethyl (AM) ester form, Fura-2 AM, allows for

passive loading into live cells, where it is hydrolyzed by intracellular esterases to the active,

calcium-sensitive form.

The key advantage of Fura-2 lies in its dual-excitation ratiometric properties.[1] When excited at

340 nm, fluorescence emission increases upon Ca²⁺ binding, while excitation at 380 nm leads

to a decrease in emission. The ratio of emissions at these two wavelengths provides a
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quantitative measure of [Ca²⁺]i that is largely independent of confounding variables such as

dye concentration, cell thickness, and photobleaching.[1]

However, a significant limitation of the standard Fura-2 is its gradual leakage from the cell,

which can compromise long-term imaging studies. To address this, Fura-2 LR AM was

developed. This "leakage-resistant" (LR) variant offers enhanced cellular retention, making it

the preferred choice for experiments requiring prolonged observation periods.[2][3][4]

Physicochemical Properties: A Comparative
Overview
A thorough understanding of the physical and chemical characteristics of Fura-2 LR AM is

paramount for its effective use. Below is a comparative summary of the key properties of Fura-

2 LR AM and the standard Fura-2 AM.

Property Fura-2 LR AM Fura-2 AM

Molecular Weight ( g/mol )
1258.10 or 1131.9 (vendor

dependent)
~1001.9

Molecular Formula C₅₅H₆₃N₅O₂₉ or C₄₉H₅₃N₃O₂₈ C₄₄H₄₇N₃O₂₄

Solubility Soluble in DMSO Soluble in DMSO

Excitation Wavelengths
~340 nm (Ca²⁺-bound), ~380

nm (Ca²⁺-free)

~340 nm (Ca²⁺-bound), ~380

nm (Ca²⁺-free)

Emission Wavelength ~505 nm ~510 nm

Dissociation Constant (Kd) for

Ca²⁺
~145 nM ~145 nM (in vitro)

Note on Molecular Weight Discrepancy: Researchers should be aware that different suppliers

report varying molecular weights for Fura-2 LR AM.[4][5][6] It is crucial to use the molecular

weight provided on the certificate of analysis for your specific lot to ensure accurate stock

solution preparation.
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Solubility and Storage: Both Fura-2 LR AM and Fura-2 AM are readily soluble in anhydrous

dimethyl sulfoxide (DMSO).[5] Stock solutions should be stored at -20°C, protected from light

and moisture to prevent degradation.

Mechanism of Action: From Cell Entry to Calcium
Detection
The journey of Fura-2 LR AM from a cell-permeant ester to an active intracellular Ca²⁺ sensor

involves a series of well-defined steps. Understanding this process is key to optimizing

experimental protocols and troubleshooting potential issues.

Extracellular Space Intracellular Space (Cytosol)

Fura-2 LR AM Hydrolyzed Fura-2 LR

Intracellular
Esterases Fluorescence

(Excitation at 380 nm)

Ca²⁺ (free)

Fura-2 LR-Ca²⁺ Complex Fluorescence
(Excitation at 340 nm)Hydrolyzed Fura-2 LRCa2+_Free Binding

Click to download full resolution via product page

Figure 1: Mechanism of Fura-2 LR AM action.

Cell Loading: The acetoxymethyl (AM) esters render the Fura-2 LR molecule lipophilic,

allowing it to passively diffuse across the cell membrane.[7][8]

Intracellular Hydrolysis: Once inside the cell, non-specific esterases cleave the AM groups.

This hydrolysis traps the now hydrophilic and active Fura-2 LR molecule within the cytosol.

[7][8] The "leakage-resistant" property of Fura-2 LR AM is attributed to its derivation from
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FURA-PE3, which enhances its retention within the cell compared to the standard Fura-2.[3]

[4]

Calcium Binding and Ratiometric Detection: The hydrolyzed Fura-2 LR binds to free

intracellular calcium. This binding event causes a conformational change in the molecule,

shifting its excitation maximum from approximately 380 nm (unbound) to 340 nm (bound),

while the emission maximum remains around 505 nm. By measuring the ratio of

fluorescence intensity at these two excitation wavelengths, the intracellular calcium

concentration can be accurately determined.

Experimental Protocols: A Step-by-Step Guide
The following protocols provide a robust framework for the successful use of Fura-2 LR AM.

However, optimization for specific cell types and experimental conditions is highly

recommended.

Preparation of Fura-2 LR AM Stock Solution
Rationale: A concentrated stock solution in anhydrous DMSO is the standard starting point. The

use of anhydrous DMSO is critical to prevent premature hydrolysis of the AM ester.

Procedure:

Bring the vial of Fura-2 LR AM and anhydrous DMSO to room temperature before opening to

prevent condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a stock solution

concentration of 1-5 mM.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light.

Cell Loading with Fura-2 LR AM
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Rationale: The goal is to achieve sufficient intracellular concentration of the active dye for a

strong fluorescent signal, while minimizing cytotoxicity and compartmentalization.

Start

Prepare Loading Buffer
(1-5 µM Fura-2 LR AM)

Incubate Cells
(30-60 min at RT or 37°C)

Wash Cells to Remove
Extracellular Dye

Allow for De-esterification
(30 min)

Proceed to Imaging

Click to download full resolution via product page

Figure 2: Experimental workflow for cell loading.

Procedure:

Prepare Loading Buffer: Dilute the Fura-2 LR AM stock solution in a physiologically

appropriate buffer (e.g., Hanks' Balanced Salt Solution, HBSS) to a final working

concentration of 1-5 µM.
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Expert Tip: To aid in the dispersion of the lipophilic Fura-2 LR AM in the aqueous buffer,

the non-ionic detergent Pluronic® F-127 can be added to the loading buffer at a final

concentration of 0.02-0.04%.

Cell Incubation: Replace the cell culture medium with the loading buffer and incubate the

cells for 30-60 minutes at either room temperature or 37°C.

Causality: Incubation at 37°C can accelerate both dye loading and hydrolysis, but may

also increase dye compartmentalization into organelles. Room temperature incubation can

mitigate this issue.

Wash: After incubation, gently wash the cells two to three times with fresh, warm buffer to

remove any extracellular dye.

De-esterification: Incubate the cells in fresh buffer for an additional 30 minutes to allow for

complete de-esterification of the intracellular Fura-2 LR AM.

In Situ Calibration of Fura-2 LR
Rationale: The in vitro Kd of Fura-2 can differ significantly from its in situ value due to factors

such as intracellular viscosity, protein binding, and pH.[9] Therefore, for the most accurate

quantitative measurements, an in situ calibration is recommended.

Procedure:

After loading cells with Fura-2 LR AM and allowing for de-esterification, determine the

minimum fluorescence ratio (Rmin) by perfusing the cells with a Ca²⁺-free buffer containing a

Ca²⁺ chelator like EGTA.

Determine the maximum fluorescence ratio (Rmax) by perfusing the cells with a buffer

containing a saturating concentration of Ca²⁺ and a Ca²⁺ ionophore (e.g., ionomycin) to

equilibrate intracellular and extracellular Ca²⁺ concentrations.

The intracellular Ca²⁺ concentration can then be calculated using the Grynkiewicz equation:

[Ca²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Fmax380 / Fmin380) where R is the experimental

fluorescence ratio, and Fmax380 and Fmin380 are the fluorescence intensities at 380 nm at

saturating and zero Ca²⁺, respectively.[10]
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Troubleshooting Common Issues
Issue Potential Cause(s) Recommended Solution(s)

Low Fluorescence Signal

- Incomplete hydrolysis of AM

ester- Insufficient dye loading-

Photobleaching

- Increase de-esterification

time.- Optimize loading

concentration and time.- Use

neutral density filters to reduce

excitation intensity.

High Background

Fluorescence

- Incomplete removal of

extracellular dye-

Autofluorescence from cells or

medium

- Ensure thorough washing

after loading.- Use a phenol

red-free medium for imaging.

Dye Compartmentalization - Incubation at 37°C

- Load cells at room

temperature.- Lower the dye

concentration.

Rapid Signal Loss - Dye leakage from cells

- Use Fura-2 LR AM for

improved retention.- Consider

using an anion transport

inhibitor like probenecid.

Conclusion: Harnessing the Power of Fura-2 LR AM
Fura-2 LR AM represents a significant advancement in the field of intracellular calcium

measurement. Its enhanced cellular retention, combined with the inherent advantages of

ratiometric analysis, provides researchers with a powerful tool for conducting long-term,

quantitative studies of Ca²⁺ dynamics. By understanding the principles behind its function and

adhering to meticulous experimental protocols, scientists can unlock the full potential of this

indicator to gain deeper insights into the intricate role of calcium in cellular physiology and

pathophysiology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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